Cas no 779-43-1 ( )
structure
Product Name:
CAS No:779-43-1
MF:C9H7Cl2FO3
MW:253.054484605789
CID:983950
PubChem ID:302886
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 779-43-1
- NSC-190629
- DTXSID80307281
- NSC190629
- 3-(2,4-dichloro-5-fluorophenoxy)propanoic acid
-
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- Inchi: 1S/C9H7Cl2FO3/c10-5-3-6(11)8(4-7(5)12)15-2-1-9(13)14/h3-4H,1-2H2,(H,13,14)
- InChI Key: QZRDVJIPXZYCFV-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1OCCC(=O)O)F)Cl
Computed Properties
- Exact Mass: 251.97571
- Monoisotopic Mass: 251.9756276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Related Literature
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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